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PART 1: CRITICAL IDENTITY VERIFICATION (The
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Compound of Interest

Compound Name:
CAS No.:

Cat. No.:

Solvent Orange 17
33014-42-5

B1514486

Get Quote

1. STOP AND VERIFY: The "Solvent Orange" Ambiguity Trap Before opening any container,

you must validate the chemical identity. "Solvent Orange" is a nomenclature minefield where

non-toxic xanthenes are frequently confused with carcinogenic azo dyes.[1]

Use this Primary Identity Check Table to validate your specific lot:

Solvent Orange 17

Solvent Orange 2

D&C Orange 17

Feature ) ) )
(Target) (High Risk) (Restricted)
CAS Number 33014-42-5 2646-17-5 3468-63-1
] Xanthene Azo (Naphthol ]
Chemical Class Azo Pigment

(Brominated)

derivative)

Synonyms

C.I. 45456

Oil Orange SS, Sudan

Orange

Pigment Orange 5

Carcinogenicity

Low/Not Listed

IARC Group 2B

(Carcinogen)

Delisted by FDA
(Toxic)

Physical Form

Red-Orange Powder

Red Crystals

Orange Powder
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Scientist’s Note: This guide focuses on Solvent Orange 17 (CAS 33014-42-5).[1][2] If your
bottle lists CAS 2646-17-5, treat it as a confirmed carcinogen and upgrade all containment

protocols to BSL-2/Chemical Carcinogen standards immediately.[1]

PART 2: HAZARD PROFILE & RISK ASSESSMENT

Chemical Nature: Solvent Orange 17 is a xanthene-based dye.[1][2] Unlike azo dyes, it does
not typically degrade into carcinogenic aromatic amines. However, it is a bioactive organic
compound often used in lipid staining and industrial coloring, implying high lipophilicity.

Primary Risks:

 Inhalation (Particulate): High risk during weighing.[1] The fine powder is an irritant to the
upper respiratory tract.[1]

e Solvent Synergy: The dye is biologically inert in solid form but becomes highly bioavailable
when dissolved in organic solvents (DMSO, Acetone, Chloroform). The solvent acts as a
"Trojan Horse," carrying the dye through the dermal barrier.

» Static Charge: The dry powder is prone to static cling, increasing the risk of aerosolization
during transfer.[1]

PART 3: PERSONAL PROTECTIVE EQUIPMENT
(PPE) MATRIX

Do not rely on a "one-glove-fits-all" approach. The dye is the cargo; the solvent is the vehicle.
[1] Your PPE must stop the vehicle.[1]

Glove Selection Protocol
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BENCHE

Operation
Phase

Solvent
System

Recommended
Glove Material

Breakthrough
Time

Scientific
Rationale

Weighing (Solid)

N/A (Dry

Powder)

Nitrile (4 mil)

>480 min

Provides tactile
sensitivity;
chemical
resistance not
challenged by
dry solids.[1]

Dissolution

Ethanol /

Methanol

Nitrile (4-6 mil)

>240 min

Nitrile offers
excellent
resistance to

alcohols.[1]

Dissolution

Acetone /

Ketones

Latex or Butyl

<10 min (Nitrile)

Warning:
Acetone
permeates Nitrile
rapidly.[1] Use
double-gloved
Latex or Butyl for
extended

contact.[1]

Dissolution

Chloroform /

DCM

PVA or Viton

N/A

Critical: Standard
Nitrile degrades
instantly in
chlorinated
solvents. Use
Laminate (Silver
Shield) liners.[1]

Respiratory & Ocular Protection[1]

o Eyes: Chemical Splash Goggles (ANSI Z87.1). Safety glasses are insufficient for fine

powders that can drift around side shields.

e Lungs:
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o Standard: Fume Hood (Face velocity 80-100 fpm).[1]
o QOutside Hood: N95 or P100 Particulate Respirator.

PART 4: VISUALIZATION OF SAFETY LOGIC

Figure 1: PPE Decision Tree for Solvent Orange 17 Handling This logic gate ensures you
select the correct barrier based on the physical state of the dye.

Start: Handling Solvent Orange 17

Physical State?

Solid / Powder In Solution

PPE: Nitrile Gloves + N95 Mask
Control: Static Gun + Fume Hood

Identify Solvent

Alcohols (EtOH, MeOH) Ketones (Acetone) Halogenated (DCM, CHCI3)

Use: Butyl or Double Latex Use: Silver Shield / PVA

SEIER SIEMERTE N (Nitrile Permeates Rapidly) (Standard Gloves Fail)

Click to download full resolution via product page

Caption: Decision logic for PPE selection based on solvent compatibility, preventing "silent
permeation” exposure.[1]
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PART 5: OPERATIONAL HANDLING PROTOCOL
Step 1: The "Static-Free" Weighing Method

Problem: Solvent Orange 17 powder is light and electrostatic.[1] It tends to "jump" off spatulas,
contaminating the balance area.

e Protocol:

o

Place the balance inside a chemical fume hood.[1]

[¢]

Use an antistatic gun (e.g., Zerostat) on the weighing boat before adding the powder.[1]

[¢]

Damping: Place a Kimwipe dampened with 70% ethanol next to the balance pan (not
touching it) to locally increase humidity and reduce static charge.[1]

[e]

Transfer: Use a disposable anti-static spatula.[1] Do not pour from the stock bottle.

Step 2: Dissolution & Containment[1]

o Vessel: Use amber glass vials (borosilicate). Avoid plastics (polystyrene) as the solvent/dye
mix may leach or stain the plastic permanently.[1]

o Secondary Containment: Always transport the solution in a polyethylene tray.[1] If the glass
breaks, the dye is contained.

Step 3: Decontamination Verification

e The "White Wipe" Test: After cleaning the workspace, wipe the surface with a white Kimwipe
soaked in ethanol.

o Result: Any orange residue indicates failed decontamination.[1] Repeat cleaning until the
wipe remains white.[1]

PART 6: WASTE DISPOSAL & EMERGENCY
RESPONSE

Figure 2: Waste Stream Segregation Workflow
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. - Stream A: Solid Haz Waste
Solid (Powder/Wipes) (Bagged & Tagged)
Stream B: Organic Solvents
Generated Waste Waste Type? No (High BTU ?n cineration)

i ?
Liquid Solution > Contains Halogens?

(DCM, Chloroform) Yes
Stream C: Halogenated Waste
(Segregated for Treatment)

Click to download full resolution via product page

Caption: Segregation workflow to prevent mixing incompatible solvents (e.g., Acetone +
Chloroform) in the waste stream.

Disposal Protocols:

» Solids: Contaminated gloves, weighing boats, and paper towels must go into Hazardous
Solid Waste (yellow bag/bin). Do not throw in regular trash.

e Liquids:
o Non-Halogenated: (Ethanol/Acetone mixtures) -> Red Can.[1]
o Halogenated: (Chloroform/DCM mixtures) -> Separate Jerry Can.[1]

o Note: Never pour dye solutions down the sink.[1] Solvent Orange 17 is persistent and can
stain municipal water treatment systems, leading to regulatory fines.

Spill Management (Small Scale < 100mL):

Isolate: Alert nearby personnel.

PPE Up: Ensure gloves match the solvent (see Matrix).[1]

Absorb: Use vermiculite or polypropylene pads.[1] Do not use paper towels for large solvent
spills as they increase flammability surface area.

Clean: Wipe area with ethanol until the "White Wipe" test passes.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. Orange OT | C17H14N20O | CID 17550 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. worlddyevariety.com [worlddyevariety.com]

e To cite this document: BenchChem. [PART 1. CRITICAL IDENTITY VERIFICATION (The
"Self-Validating" Step)[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1514486/docs#part-1-critical-identity-verification-the-
self-validating-step-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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